Cas no 1366482-32-7 ((5-chloro-6-fluoropyridin-3-yl)boronic Acid)

• Product Name: (5-chloro-6-fluoropyridin-3-yl)boronic Acid
• CAS No: 1366482-32-7
• MF: C₅H₄BClFNO₂
• MW: 175.353163719177
• MDL: MFCD18257900
• CID: 1242026
• Update Time: 2025-10-28

(5-chloro-6-fluoropyridin-3-yl)boronic Acid Chemical and Physical Properties

Names and Identifiers

• (5-chloro-6-fluoropyridin-3-yl)boronic Acid
• 5-chloro-6-fluoropyridin-3-ylboronic acid
• QC-555
• RB2076
• AB75044
• AM62677
• 3-CHLORO-2-FLUOROPYRIDINE-5-BORONIC ACID
• Boronic acid, B-(5-chloro-6-fluoro-3-pyridinyl)-
• 5-CHLORO-6-FLUOROPYRIDIN-3-YL-3-BORONIC ACID
• 3-Chloro-2-fluoropyridne-5-boronic acid

• MDL： MFCD18257900
• Inchi： 1S/C5H4BClFNO2/c7-4-1-3(6(10)11)2-9-5(4)8/h1-2,10-11H
• InChI Key： YYFMQBOVWLWZQO-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(B(O)O)=C1)F

Computed Properties

• Exact Mass: 175.00100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 53.35000
• LogP: -0.44610

Additional information on (5-chloro-6-fluoropyridin-3-yl)boronic Acid

(5-chloro-6-fluoropyridin-3-yl)boronic Acid

The compound with CAS No. 1366482-32-7, known as (5-chloro-6-fluoropyridin-3-yl)boronic Acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with substituents at the 5 and 6 positions: chlorine and fluorine, respectively. The presence of these halogens imparts unique electronic and steric properties to the molecule, making it a valuable building block in various chemical transformations.

Recent advancements in cross-coupling reactions, particularly the Suzuki-Miyaura coupling, have highlighted the importance of boronic acids like (5-chloro-6-fluoropyridin-3-yl)boronic Acid in constructing complex molecular architectures. This reaction facilitates the formation of carbon-carbon bonds between boronic acids and aryl halides or other electrophiles under palladium catalysis. The ability of this compound to participate in such reactions has made it an indispensable tool in drug discovery and material synthesis.

One of the most notable applications of (5-chloro-6-fluoropyridin-3-yl)boronic Acid is in the development of novel pharmaceutical agents. Its unique electronic properties allow it to act as a bioisostere or a scaffold for designing molecules with enhanced pharmacokinetic profiles. For instance, researchers have utilized this compound to synthesize potential inhibitors for kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

In addition to its role in medicinal chemistry, this compound has found applications in the synthesis of advanced materials. The incorporation of pyridine derivatives into polymers or coordination networks has been explored for their potential use in optoelectronic devices and sensors. The presence of chlorine and fluorine substituents enhances the stability and electronic conductivity of these materials, making them suitable for next-generation technologies.

The synthesis of (5-chloro-6-fluoropyridin-3-yl)boronic Acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent studies have focused on optimizing these synthetic routes by employing environmentally friendly reagents and catalysts, aligning with the growing demand for sustainable chemical practices.

Moreover, computational chemistry has played a pivotal role in understanding the reactivity and selectivity of this compound in various reactions. Advanced molecular modeling techniques have provided insights into its electronic structure and interaction patterns with other molecules, enabling researchers to design more efficient synthetic pathways and predict product outcomes with greater accuracy.

In conclusion, (5-chloro-6-fluoropyridin-3-yl)boronic Acid stands as a testament to the ingenuity of modern chemical research. Its versatility across multiple disciplines underscores its importance as a key intermediate in contemporary chemical synthesis. As research continues to uncover new applications and optimizations for this compound, its role in advancing science and technology is expected to grow significantly.